Journal Name:Journal of the American Society for Mass Spectrometry
Journal ISSN:1044-0305
IF:3.262
Journal Website:https://pubs.acs.org/journal/jamsef
Year of Origin:1990
Publisher:American Chemical Society (ACS)
Number of Articles Per Year:242
Publishing Cycle:Monthly
OA or Not:Not
Journal of the American Society for Mass Spectrometry ( IF 3.262 ) Pub Date: 2022-06-25 , DOI:
10.3103/s1061386222020108
AbstractTi–24Al–33Mn alloy containing cubic TiMn0.32Al2.68, hexagonal TiMn0.755Al1.246, and Mn3Al2 was prepared by combustion synthesis (SHS method). The synthesized samples were shown to have sufficiently high porosity with individual pore sizes up to 300–400 µm.
Journal of the American Society for Mass Spectrometry ( IF 3.262 ) Pub Date: 2022-03-01 , DOI:
10.3103/s1061386222010071
Journal of the American Society for Mass Spectrometry ( IF 3.262 ) Pub Date: 2021-12-17 , DOI:
10.3103/s1061386221040117
AbstractFor combustion of powdered and granulated 5Ti + 3Si mixtures in a cylindrical channel, we explored the retarding action of impurity gases released from Ti particles of varied particle size. Green mixtures for combustion experiments were prepared from: (a) coarse and fine Si powders and (b) Ti powders of the following fractions: <169 μm, <54 μm, <40 μm, 40–80 μm, 90–125 μm, and 125–200 μm. The behavior of burning velocity in powdered mixtures was rationalized in terms of the CCM theory, while that of granulated ones turned to obey the classical theory for flame propagation in condensed disperse systems. Our results may turn interesting to those engaged in R & D of silicide powders.
Journal of the American Society for Mass Spectrometry ( IF 3.262 ) Pub Date: 2023-04-05 , DOI:
10.3103/s1061386223010053
AbstractCo-containing blue spinel pigments of the system ZnO–Co3O4–Mg(NO3)2·6H2O–Al2O3–Al were prepared by combined use of SHS and mechanochemical activation (MA). IR spectroscopic studies revealed the following processes that accompany the MA: release of water from magnesium nitrate hexahydrate, as evidenced by absorption bands related to free water; phase transformation γ-Al2O3 → α-Al2O3; and nucleation of spinels. MA was shown to affect the combustion parameters. The combustion products derived from non-activated and activated charges were characterized by XRD, SEM, and optical metallography. It was found that SHS in combination with MA improves the color of pigments due to an increase in the completeness of the conversion of reactions.
Journal of the American Society for Mass Spectrometry ( IF 3.262 ) Pub Date: 2022-09-15 , DOI:
10.3103/s1061386222030050
AbstractThe influence of mechanical activation and amount of added Mn on SHS process in the ternary Ni–Al–Mn system was studied. Dependences of maximum combustion temperature, burning velocity, and sample elongation on the Mn concentration for activated and non-activated mixtures were constructed. Phase composition and morphology of combustion products were characterized by XRD and SEM.
Journal of the American Society for Mass Spectrometry ( IF 3.262 ) Pub Date: 2022-09-15 , DOI:
10.3103/s1061386222030049
AbstractCobalt doped Mg–Zn ferrite (Mg(0.56)Co(0.14)Zn(0.30)Fe2O4) was synthesized by the modified sol–gel auto combustion method (MSG) in which lemon extracts were used as the source of energy. X-ray diffraction (XRD) technique was employed to confirm the formation of cubic spinel ferrite phase. The lattice parameter was evaluated to be 8.39 Å with an average crystallite size ranging from 41–51 nm. Dislocation density, mechanical properties, and hopping length were determined. Crystallite size and strain were evaluated using W–H plot and size–strain plot.
Journal of the American Society for Mass Spectrometry ( IF 3.262 ) Pub Date: 2022-03-17 , DOI:
10.3103/s1061386222010046
AbstractSHS reaction in non-activated and mechanically activated (Ti + 2B) + x(Fe + Co + Cr + Ni + Al) systems (x = 0–80 wt %) was explored by XRD, SEM, and granulometric analyses aiming at the synthesis of HEA-matrix TiB2 composite. The reaction in non-activated mixtures yielded integral samples of HEA–TiB2 cermet. Reaction in activated mixtures yielded highly porous brittle products. Combustion temperature, burning velocity, and the size of TiB2 grains in resultant material were found to decrease with increasing x. Our results may turn useful to those engaged in R and D of new cermet composites.
Journal of the American Society for Mass Spectrometry ( IF 3.262 ) Pub Date: 2023-01-09 , DOI:
10.3103/s1061386222040033
AbstractIn this review, SHS method for preparing mineral-like matrices for immobilization of high-level radioactive waste (HLW) was considered. Matrices for immobilization of different types of solid HLW were presented. Matrices based on pyrochlore, zirconolite, perovskite, garnet, pollucite, and titanium carbide were prepared by SHS process. Studies showed that SHS process seems promising for immobilization of different HLW in mineral-like matrix systems for their environmentally safe disposal.
Journal of the American Society for Mass Spectrometry ( IF 3.262 ) Pub Date: 2022-03-17 , DOI:
10.3103/s1061386222010034
AbstractComposite powders comprising of SiC, SiO2, C, and Si were prepared by SHS method from starting Si + xC mixtures (x = 0–30 wt %) and characterized by XRD, SEM/EDS, and chemical analysis. In the presence of carbon black, the SiС content of combustion products was found to increase from 23 wt % (at x = 0) to 73 wt % (at x = 30 wt %). Our results may turn interesting to those engaged in R & D of new composites for high-temperature applications.
Journal of the American Society for Mass Spectrometry ( IF 3.262 ) Pub Date: 2022-03-17 , DOI:
10.3103/s1061386222010022
AbstractIn this work, we prepared a composite material comprising of Mn and Ag nanoparticles supported on graphene nanoplatelets embedded into a matrix of polyethylene glycol. The synthesized material was tested as a catalyst for pyrolytic conversion of high-density polyethylene into the methane-based gaseous mixture and solid char carbon in a fixed bed reactor and showed good performance.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学3区 | BIOCHEMISTRY & MOLECULAR BIOLOGY 生化与分子生物学3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
13.00 | 110 | Science Citation Index Science Citation Index Expanded | Not |
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